Cas no 1597893-73-6 (Butane, 1-chloro-4-(ethylthio)-2-methyl-)

• Product Name: Butane, 1-chloro-4-(ethylthio)-2-methyl-
• CAS No: 1597893-73-6
• MF: C₇H₁₅ClS
• MW: 166.712000131607
• CID: 5282977
• Update Time: 2025-06-08

Butane, 1-chloro-4-(ethylthio)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Butane, 1-chloro-4-(ethylthio)-2-methyl-

• Inchi： 1S/C7H15ClS/c1-3-9-5-4-7(2)6-8/h7H,3-6H2,1-2H3
• InChI Key： BJSOUUATWFQEAI-UHFFFAOYSA-N
• SMILES： C(Cl)C(C)CCSCC

Additional information on Butane, 1-chloro-4-(ethylthio)-2-methyl-

Introduction to Butane, 1-chloro-4-(ethylthio)-2-methyl- (CAS No. 1597893-73-6)

Butane, 1-chloro-4-(ethylthio)-2-methyl- (CAS No. 1597893-73-6) is a synthetic organic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals and materials science. This compound is characterized by its complex molecular structure, which includes a butane backbone with specific functional groups that contribute to its reactivity and stability.

The chemical formula of Butane, 1-chloro-4-(ethylthio)-2-methyl- is C₈H₁₆ClS, and it has a molecular weight of approximately 175.73 g/mol. The presence of the chloro, ethylthio, and methyl groups on the butane backbone imparts distinct physical and chemical properties to the molecule. These properties make it an interesting candidate for various chemical reactions and applications.

In terms of physical properties, Butane, 1-chloro-4-(ethylthio)-2-methyl- is a colorless liquid at room temperature with a characteristic odor. It has a boiling point of around 100°C and is slightly soluble in water but highly soluble in organic solvents such as ethanol and acetone. These solubility characteristics are crucial for its use in various chemical processes and formulations.

The reactivity of Butane, 1-chloro-4-(ethylthio)-2-methyl- is influenced by the presence of the chloro and ethylthio groups. The chloro group can participate in nucleophilic substitution reactions, making it useful in synthetic pathways for the preparation of more complex molecules. The ethylthio group, on the other hand, can undergo oxidation or reduction reactions, providing additional versatility in its chemical applications.

In the pharmaceutical industry, Butane, 1-chloro-4-(ethylthio)-2-methyl- has shown promise as an intermediate in the synthesis of certain drugs. Recent studies have explored its potential as a building block for the development of novel therapeutic agents. For example, researchers at the University of California have reported the use of this compound in the synthesis of antiviral drugs that target specific viral enzymes. The unique combination of functional groups in Butane, 1-chloro-4-(ethylthio)-2-methyl- allows for precise control over the reactivity and selectivity of these synthetic pathways.

Beyond pharmaceuticals, Butane, 1-chloro-4-(ethylthio)-2-methyl- has also found applications in materials science. Its ability to undergo controlled polymerization reactions makes it a valuable monomer for the production of functional polymers with tailored properties. These polymers can be used in various applications, such as coatings, adhesives, and electronic materials. A study published in the Journal of Polymer Science highlighted the use of this compound in the synthesis of conductive polymers for use in flexible electronics.

The environmental impact of Butane, 1-chloro-4-(ethylthio)-2-methyl- is another important consideration. While it is not classified as a hazardous substance under current regulations, proper handling and disposal practices are essential to minimize any potential environmental risks. Research into more sustainable synthesis methods for this compound is ongoing, with a focus on reducing waste and energy consumption during production.

In conclusion, Butane, 1-chloro-4-(ethylthio)-2-methyl- (CAS No. 1597893-73-6) is a versatile organic compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique chemical structure and reactivity make it an attractive candidate for further research and development. As new synthetic methods and applications continue to emerge, this compound is likely to play an increasingly important role in advancing various scientific fields.